Cas no 1330750-31-6 (1-(3-Chlorophenyl)cyclopentane-1-carboxamide)

• Product Name: 1-(3-Chlorophenyl)cyclopentane-1-carboxamide
• CAS No: 1330750-31-6
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• MDL: MFCD19981545
• CID: 1037825
• PubChem ID: 47189218
• Update Time: 2025-11-01

1-(3-Chlorophenyl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)cyclopentanecarboxamide
• SB76818
• MFCD19981545
• DB-353928
• AKOS015907897
• BS-20893
• 1-(3-Chlorophenyl)cyclopentane-1-carboxamide
• 1330750-31-6
• Cyclopentanecarboxamide, 1-(3-chlorophenyl)-
• DTXSID10677681

• MDL： MFCD19981545
• Inchi： 1S/C12H14ClNO/c13-10-5-3-4-9(8-10)12(11(14)15)6-1-2-7-12/h3-5,8H,1-2,6-7H2,(H2,14,15)
• InChI Key： BZUPPVHGWMRFOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(N)=O)CCCC1

Computed Properties

• Exact Mass: 223.07600
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 44.08000
• LogP: 3.78680

Additional information on 1-(3-Chlorophenyl)cyclopentane-1-carboxamide

Introduction to 1-(3-Chlorophenyl)cyclopentane-1-carboxamide (CAS No. 1330750-31-6)

1-(3-Chlorophenyl)cyclopentane-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1330750-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) bonded to a nitrogen atom (N), which is further connected to an R group. In this case, the R group consists of a cyclopentane ring substituted with a chlorophenyl moiety at the 3-position. The unique structural features of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide incorporates both aromatic and aliphatic components, which can contribute to its biological activity. The chlorophenyl group introduces a polar, electron-withdrawing substituent that may influence the compound's interactions with biological targets, while the cyclopentane ring provides a rigid scaffold that can modulate the conformational flexibility of the molecule. These structural elements are often exploited in medicinal chemistry to optimize pharmacokinetic properties such as solubility, metabolic stability, and target binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide with greater accuracy. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary in silico studies have indicated that this molecule could interact with proteins involved in inflammatory pathways, potentially offering benefits in conditions such as arthritis or autoimmune disorders.

In addition to its pharmacological potential, 1-(3-Chlorophenyl)cyclopentane-1-carboxamide has been investigated for its role in chemical synthesis. The presence of both the amide functional group and the aromatic chlorophenyl moiety allows for diverse chemical modifications, enabling the creation of derivative compounds with tailored properties. Researchers have explored various synthetic routes to introduce additional substituents or alter the core structure, aiming to enhance biological activity or improve pharmacokinetic profiles.

One notable area of research involves the exploration of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide as a precursor for more complex molecules. By leveraging its structural framework, scientists have synthesized analogs that exhibit enhanced binding affinity or selectivity for specific biological targets. These derivatives have shown promise in preclinical studies, highlighting the compound's versatility as a pharmacological tool.

The synthesis of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide typically involves multi-step organic reactions, starting from commercially available precursors such as 3-chlorobenzoyl chloride and cyclopentanone. The formation of the amide bond is a critical step in this process, often achieved through nucleophilic acyl substitution reactions. Advanced techniques such as catalytic hydrogenation or enzymatic methods have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards for pharmaceutical applications.

Quality control and analytical characterization are essential aspects of working with 1-(3-Chlorophenyl)cyclopentane-1-carboxamide. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to confirm purity and structural integrity. These analytical methods provide detailed information about the compound's chemical composition, allowing researchers to assess its suitability for further studies.

The pharmacological evaluation of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated modest inhibitory activity against certain enzymes, suggesting that it may interfere with pathways relevant to neurodegenerative diseases or cancer progression. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Future directions in the study of 1-(3-Chlorophenyl)cyclopentane-1-carboxamide include exploring its interactions with cellular models and animal models to assess its efficacy and safety profile. Preclinical studies will be crucial in determining whether this compound can translate into viable therapeutic options for human diseases. Additionally, computational modeling techniques may be employed to identify additional derivatives with improved properties.

The growing interest in 1-(3-Chlorophenyl)cyclopentane-1-carboxamide underscores its significance as a research tool and potential drug candidate in modern medicinal chemistry. Its unique structural features and promising biological activity make it an attractive molecule for further investigation. As research progresses, this compound is likely to play an important role in the development of new treatments for various diseases.